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Compound of Interest

Compound Name: Ovatodiolide

Cat. No.: B1677817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ovatodiolide, a macrocyclic diterpenoid isolated from the medicinal plant Anisomeles indica,

has garnered significant attention in the scientific community for its diverse and potent

pharmacological activities. This technical guide provides an in-depth overview of the

physicochemical properties of Ovatodiolide, alongside detailed experimental protocols for key

biological assays and a visual representation of its known signaling pathways. The information

compiled herein is intended to serve as a valuable resource for researchers investigating the

therapeutic potential of this promising natural compound.

Physicochemical Properties
Ovatodiolide presents as a solid powder and exhibits a range of physicochemical properties

crucial for its handling, formulation, and biological activity. A summary of these properties is

presented in the tables below.

Table 1: General Physicochemical Properties of
Ovatodiolide
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Property Value Reference(s)

Molecular Formula C₂₀H₂₄O₄ [1][2]

Molecular Weight 328.40 g/mol [1][2]

CAS Number 3484-37-5 [1]

Appearance Solid powder [1]

Melting Point 148-150 °C [1]

Table 2: Solubility Profile of Ovatodiolide
Solvent Solubility Reference(s)

Water Practically insoluble [3]

Petroleum Ether Practically insoluble [3]

Ethanol Soluble [3]

Chloroform Soluble [3]

Ether Soluble [3]

Glycerol Soluble [3]

Olive Oil Soluble [3]

DMSO Soluble [4]

Table 3: Spectral Data of Ovatodiolide
While specific spectral data with peak assignments were not readily available in the public

domain, the following provides a general overview of the expected spectral characteristics

based on its chemical structure.
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Spectral Data Description

¹H NMR

The proton NMR spectrum is expected to show

signals corresponding to olefinic protons,

protons adjacent to carbonyl and ether

functionalities, and methyl groups.

¹³C NMR

The carbon NMR spectrum will display

resonances for carbonyl carbons, olefinic

carbons, carbons of the ether linkage, and

aliphatic carbons.

Infrared (IR)

The IR spectrum should exhibit characteristic

absorption bands for C=O (carbonyl) stretching,

C=C (alkene) stretching, and C-O (ether)

stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion

peak corresponding to the molecular weight of

Ovatodiolide, along with fragmentation patterns

characteristic of its diterpenoid lactone structure.

Biological Activities and Signaling Pathways
Ovatodiolide has demonstrated a broad spectrum of biological activities, with its anti-cancer

properties being the most extensively studied. It exerts its effects by modulating several key

signaling pathways within cancer cells.

ROS-Dependent ATM/ATR Signaling Pathway
Ovatodiolide has been shown to induce the generation of reactive oxygen species (ROS) in

cancer cells. This increase in ROS leads to DNA damage, which in turn activates the Ataxia

Telangiectasia Mutated (ATM) and ATM and Rad3-related (ATR) signaling pathways. This

cascade ultimately results in cell cycle arrest at the G2/M phase and apoptosis.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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